Quinoline, 5-bromo-, 1-oxide
Cat. No. B3287455
Key on ui cas rn:
846038-45-7
M. Wt: 224.05 g/mol
InChI Key: UBIMLGHWCOSFDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09062028B2
Procedure details
To a solution of 5-bromoquinoline (2.5 g, 12.02 mmol) in DCM (50 mL) was added m-CPBA (3.50 g, 15.62 mmol) in three portions at room temperature. Upon completion of addition, the reaction mixture was stirred at room temperature for 3 h. After this time, 1N NaOH (40 ml) was added to the reaction, and the resulting mixture was extracted with DCM (2×50 mL). The combined organic layers were washed with brine, dried over anhydrous MgSO4, filtered, and concentrated to afford the title compound (2.7 g, 99% yield) as light yellow solid. LCMS, [M+H]+=223.9. 1H NMR (400 MHz, CDCl3) δ 8.75 (d, J=8.8 Hz, 1H), 8.65 (d, J=6.0 Hz, 1H), 8.18 (d, J=8.8 Hz, 1H), 7.95 (d, J=7.7 Hz, 1H), 7.68-7.56 (m, 1H), 7.44 (dd, J=8.2, 6.0 Hz, 1H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH:4]=[CH:5][CH:6]=[N:7]2.C1C=C(Cl)C=C(C(OO)=[O:20])C=1.[OH-].[Na+]>C(Cl)Cl>[Br:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH:4]=[CH:5][CH:6]=[N+:7]2[O-:20] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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|
Smiles
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BrC1=C2C=CC=NC2=CC=C1
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Name
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|
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Quantity
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3.5 g
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Type
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reactant
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Smiles
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C1=CC(=CC(=C1)Cl)C(=O)OO
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|
Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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40 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the reaction mixture was stirred at room temperature for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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Upon completion of addition
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted with DCM (2×50 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
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BrC1=C2C=CC=[N+](C2=CC=C1)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.7 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
